4-Amino-1-(5-chloro-5-deoxy-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
4-Amino-1-(5-chloro-5-deoxy-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
Brand Name:
Vulcanchem
CAS No.:
32659-31-7
VCID:
VC0123138
InChI:
InChI=1S/C9H12ClN3O4/c10-3-4-6(14)7(15)8(17-4)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6-,7+,8-/m1/s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)CCl)O)O
Molecular Formula:
C9H12ClN3O4
Molecular Weight:
261.66 g/mol
4-Amino-1-(5-chloro-5-deoxy-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
CAS No.: 32659-31-7
Reference Standards
VCID: VC0123138
Molecular Formula: C9H12ClN3O4
Molecular Weight: 261.66 g/mol
| CAS No. | 32659-31-7 |
|---|---|
| Product Name | 4-Amino-1-(5-chloro-5-deoxy-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone |
| Molecular Formula | C9H12ClN3O4 |
| Molecular Weight | 261.66 g/mol |
| IUPAC Name | 4-amino-1-[(2R,3S,4S,5S)-5-(chloromethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C9H12ClN3O4/c10-3-4-6(14)7(15)8(17-4)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6-,7+,8-/m1/s1 |
| Standard InChIKey | BPGIZMWGUQVFSE-CCXZUQQUSA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2[C@H]([C@@H]([C@H](O2)CCl)O)O |
| SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)CCl)O)O |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)CCl)O)O |
| Synonyms | 2’-Chloro-2’-deoxy-1-β-D-arabinofuranosylcytosine; 5’-Chloro-5’-deoxyarabinosylcytosine; 5’-Chloroarabinosylcytosine; NSC 318799; 4-Amino-1-(5-chloro-5-deoxy-β-D-arabinofuranosyl)pyrimidin-2(1H)-one; 4-Amino-1-((2R,3S,4S,5S)-5-(chloromethyl)-3,4-dihy |
| PubChem Compound | 100552 |
| Last Modified | Nov 11 2021 |
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